Cas no 403835-48-3 (N-(2,5-dimethylphenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide
• CAS No: 403835-48-3
• MF: C₁₃H₁₆N₄OS
• MW: 276.357340812683
• CID: 6158800
• PubChem ID: 2872072
• Update Time: 2025-08-05

N-(2,5-dimethylphenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide
• N-(2,5-dimethylphenyl)-2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide
• MLS001212449
• DTXSID701325171
• N-(2,5-dimethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• F1016-0355
• SMR000517631
• CHEMBL1880184
• N-(2,5-Dimethyl-phenyl)-2-(4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide
• AKOS000644225
• 403835-48-3
• Z19814057
• N-(2,5-dimethylphenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• HMS2828A20

• Inchi： 1S/C13H16N4OS/c1-9-4-5-10(2)11(6-9)15-12(18)7-19-13-16-14-8-17(13)3/h4-6,8H,7H2,1-3H3,(H,15,18)
• InChI Key： KHWHSQJCUWXWFK-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)CC(NC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 276.10448232g/mol
• Monoisotopic Mass: 276.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,5-dimethylphenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide

Comprehensive Overview of N-(2,5-dimethylphenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS No. 403835-48-3)

N-(2,5-dimethylphenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS No. 403835-48-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique triazole and acetamide functional groups, exhibits potential applications in drug discovery and crop protection. Its molecular structure combines a 2,5-dimethylphenyl moiety with a 4-methyl-4H-1,2,4-triazol-3-yl sulfanyl group, making it a subject of interest for researchers exploring novel bioactive molecules.

The growing demand for triazole-based compounds in modern medicine and agriculture has propelled studies on CAS No. 403835-48-3. Researchers are particularly intrigued by its potential as a kinase inhibitor or antifungal agent, aligning with current trends in targeted therapy development. Its structural features suggest possible interactions with biological targets, a topic frequently searched in academic databases and AI-driven research platforms. The compound's sulfanylacetamide component also raises questions about its metabolic stability and bioavailability, key concerns in contemporary drug design.

From a synthetic chemistry perspective, N-(2,5-dimethylphenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide represents an interesting case study in heterocyclic compound formation. The 1,2,4-triazole ring system, a popular pharmacophore, contributes to the molecule's potential hydrogen-bonding capacity and polarity. These properties are critical for researchers investigating structure-activity relationships (SAR), a frequently searched term in chemical databases. The compound's methyl-substituted phenyl group may influence its lipophilicity, another hot topic in medicinal chemistry optimization.

In the context of analytical chemistry, CAS 403835-48-3 presents challenges and opportunities for characterization. Advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are typically employed to verify its purity and structure, addressing common queries from quality control professionals. The compound's stability under various pH conditions and thermal properties are additional points of investigation, particularly for formulators seeking to develop stable compositions containing this active ingredient.

The agrochemical sector shows increasing interest in triazole-containing compounds like N-(2,5-dimethylphenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide, given their potential as plant growth regulators or pest control agents. This aligns with global searches for sustainable crop protection solutions and resistance management strategies. The compound's mode of action and environmental fate represent active research areas, responding to the agricultural community's need for innovative chemistry with favorable ecotoxicological profiles.

From a regulatory standpoint, proper handling and documentation of CAS 403835-48-3 are essential for research institutions and chemical suppliers. While not classified as hazardous under standard protocols, its novel structure warrants careful evaluation following REACH guidelines and other chemical safety frameworks - a concern frequently raised in regulatory compliance searches. Material Safety Data Sheets (MSDS) for this compound should address its physicochemical properties and recommended storage conditions, information highly sought after by laboratory personnel.

The commercial availability of N-(2,5-dimethylphenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide through specialty chemical suppliers has enabled broader research into its applications. Pricing inquiries and bulk availability questions commonly appear in procurement-related searches, reflecting the compound's niche market status. Its synthesis scale-up challenges and purification methods are additional technical topics discussed in patent literature and process chemistry forums.

Future research directions for CAS No. 403835-48-3 may explore its potential in combination therapies or synergistic formulations, addressing current pharmaceutical trends toward multi-target approaches. Computational chemistry studies employing molecular docking and QSAR modeling could provide valuable insights into its binding affinities, responding to the growing integration of AI in drug discovery. These aspects make the compound relevant to contemporary discussions about rational drug design and cheminformatics.

In summary, N-(2,5-dimethylphenyl)-2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide represents a fascinating case study at the intersection of medicinal chemistry and agrochemical research. Its structural features and potential applications address multiple current scientific inquiries, from target identification to green chemistry principles. As research continues, this compound may yield important discoveries relevant to global health and agricultural challenges, making it a worthwhile subject for both academic investigation and industrial development.